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Cat. No.: B1367805

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methoxypropanohydrazide
(CAS 887029-63-2), a small molecule of interest in synthetic and medicinal chemistry. Due to

the limited availability of direct research on this specific compound, this document synthesizes

information from established chemical principles and data on analogous structures. It covers

the core physicochemical properties, probable synthetic routes, potential reactivity and

applications, and detailed, inferred experimental protocols. The guide is intended to serve as a

foundational resource for researchers exploring the utility of 2-Methoxypropanohydrazide as

a building block in drug discovery and other advanced chemical applications.

Core Molecular Characteristics
2-Methoxypropanohydrazide is a simple, chiral hydrazide derivative. Its structure combines a

methoxy group, which can influence solubility and metabolic stability, and a hydrazide moiety, a

versatile functional group for forming larger molecular assemblies.[1]
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Physicochemical Properties
The fundamental properties of 2-Methoxypropanohydrazide have been computationally

predicted and are available through various chemical supplier databases. These properties are

crucial for designing reaction conditions, predicting solubility, and understanding its potential

pharmacokinetic profile.

Property Value Source

CAS Number 887029-63-2 N/A

Molecular Formula C₄H₁₀N₂O₂ [2]

Molecular Weight 118.13 g/mol [2]

XLogP3 -0.9 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 2 [2]

Topological Polar Surface Area 64.4 Å² [2]

Formal Charge 0 [2]

Complexity 84.1 [2]

Stereocenter Count 1 (undefined) [2]

Synthesis and Manufacturing
While specific, peer-reviewed synthesis procedures for 2-Methoxypropanohydrazide are not

readily available in the literature, its structure suggests a straightforward synthesis from its

corresponding carboxylic acid or ester. The most common and established method for

preparing acylhydrazides is through the hydrazinolysis of esters.[3]

Inferred Synthetic Pathway
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The logical precursor for the synthesis of 2-Methoxypropanohydrazide is an ester of 2-

methoxypropanoic acid, such as methyl 2-methoxypropanoate. This ester can be reacted with

hydrazine hydrate to yield the desired product.

Step 1: Esterification

Step 2: Hydrazinolysis

2-Methoxypropanoic Acid

Methyl 2-methoxypropanoate

+

Methanol (CH3OH)
+

Acid Catalyst (e.g., H2SO4) reflux

2-Methoxypropanohydrazide+ Hydrazine Hydrate

Hydrazine Hydrate (N2H4·H2O)

Potential Reactions Resulting Structures
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Caption: Key reaction pathways for 2-Methoxypropanohydrazide.
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The Influence of the Methoxy Group
The methoxy group (-OCH₃) is a small, non-lipophilic substituent that can significantly influence

a molecule's properties in a drug discovery context. [4][5]Its presence in 2-
Methoxypropanohydrazide suggests potential advantages:

Improved Physicochemical Properties: The methoxy group can enhance aqueous solubility

and modulate lipophilicity (LogP), which are critical for favorable ADME (absorption,

distribution, metabolism, and excretion) properties. [6]* Metabolic Stability: While O-

demethylation is a possible metabolic pathway, the methoxy group can also block positions

that might otherwise be susceptible to oxidative metabolism. [4]* Target Binding: The oxygen

atom of the methoxy group can act as a hydrogen bond acceptor, potentially forming key

interactions with biological targets. [7]

Analytical and Quality Control
Proper characterization of 2-Methoxypropanohydrazide is essential for its use in further

synthetic applications. A combination of chromatographic and spectroscopic techniques should

be employed.

Recommended Analytical Methods
High-Performance Liquid Chromatography (HPLC): For purity assessment and reaction

monitoring. A reversed-phase C18 column with a water/acetonitrile or water/methanol mobile

phase gradient is a suitable starting point.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To confirm the presence of the methoxy group (singlet, ~3.3 ppm), the methyl

group (doublet), the methine proton (quartet), and the NH and NH₂ protons (broad

singlets, exchangeable with D₂O). [8] * ¹³C NMR: To identify all four unique carbon atoms

in the molecule.

Mass Spectrometry (MS): To confirm the molecular weight of the compound. Electrospray

ionization (ESI) in positive mode should show a prominent ion corresponding to [M+H]⁺.
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Infrared (IR) Spectroscopy: To identify key functional groups, including N-H stretches (around

3200-3400 cm⁻¹), the C=O stretch of the amide (around 1650-1680 cm⁻¹), and C-O

stretches. [9]

Conclusion and Future Outlook
2-Methoxypropanohydrazide represents a simple yet potentially valuable building block for

medicinal and materials chemistry. Its dual functionality allows for the straightforward synthesis

of more complex molecules through well-established hydrazone and heterocycle formation

reactions. The presence of the methoxy group offers a handle for fine-tuning physicochemical

properties, a key consideration in modern drug design. While direct research on this compound

is sparse, this guide provides a solid, scientifically-grounded framework for its synthesis,

characterization, and potential applications. It is hoped that this document will encourage

further investigation into the utility of 2-Methoxypropanohydrazide in the development of

novel therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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